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Compound of Interest

Compound Name: Geodin Hydrate

Cat. No.: B12043928

Get Quote

Executive Safety Summary
Status:High-Potency Cytotoxic / Mycotoxin Primary Hazard: Inhalation of particulates and

dermal absorption. Operational Directive: Handle as a SafeBridge Band 4 equivalent

compound (High Potency/Cytotoxic).

Geodin Hydrate (a chlorinated fungal metabolite from Aspergillus terreus) exhibits antibiotic,

antifungal, and cytotoxic properties. Due to its classification as a mycotoxin and its potential to

inhibit cellular glucose uptake and fibrinolysis, it must be treated with the rigor reserved for

high-potency active pharmaceutical ingredients (HPAPIs). Standard laboratory PPE is

insufficient for handling the solid hydrate form.

Chemical Hazard Profile & Risk Assessment
Before selecting PPE, the specific hazards of Geodin Hydrate must be understood to justify

the rigorous protocols below.
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Parameter Specification Implications for Handling

Chemical Name Geodin Hydrate (Geodin) Cytotoxic Mycotoxin

CAS Number 427-63-4 (Parent) / 3209-10-7
Verification required for waste

streams.

Physical State Crystalline Solid / Powder
High Risk: Aerosolization

during weighing.

Toxicity Class Acute Toxin / Cytotoxin
Target organs: Liver, Kidneys,

Cellular Metabolism.

Solubility DMSO, Methanol, Ethanol
Solubilized form increases

dermal absorption risk.

OEB (Est.) Band 4 (< 1 µg/m³)
Requires containment (Isolator

or BSC Class II).

Mechanism of Toxicity
Geodin acts as a grisan derivative that interferes with cellular metabolic pathways. It has been

shown to enhance glucose uptake in adipocytes (mimicking insulin-like activity) but also

exhibits non-selective cytotoxicity at higher concentrations. Its structural similarity to other

chlorinated depsidones suggests potential for oxidative stress induction and enzyme inhibition.

PPE Matrix: Task-Based Protection Levels
Do not use a "one size fits all" approach. PPE must scale with the potential for exposure.[1][2]

[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.chem.tamu.edu/rgroup/wooley/safety/14.pdf
https://ehs.cornell.edu/book/export/html/1375
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12043928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operation
Respiratory
Protection

Dermal
Protection

Eye/Face
Protection

Engineering
Controls

Powder

Handling(Weighi

ng, Transfer)

PAPR (Powered

Air Purifying

Respirator) OR

N95only if inside

BSC

Double Nitrile

Gloves (0.11mm

min)+ Tyvek®

Sleeves+ Lab

Coat (Buttoned)

Chemical

Goggles (Indirect

Venting)

BSC Class II,

Type

A2/B2(Mandator

y)

Solution

Handling(Pipettin

g, Dilution)

N95 Mask

(Recommended)

Double Nitrile

Gloves+ Lab

Coat

Safety Glasses

w/ Side Shields

BSC Class II or

Fume Hood

Spill Cleanup(>

10 mg or

Solution)

Full-Face

Respirator

(P100/Organic

Vapor Cartridge)

Tyvek® Coverall

(Hooded)+

Double Gloves

(Long cuff)

Integrated into

Respirator

Restricted

Access Zone

Operational Protocol: The "Zero-Exposure"
Workflow
This protocol uses a self-validating logic: if you can smell the solvent or see dust, the

containment has failed.

Phase 1: Preparation & Gowning[1]
Donning Sequence: Shoe Covers

Tyvek Gown

N95/Respirator

Goggles

Inner Gloves

Outer Gloves.
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Glove Check: Inspect inner gloves for micro-tears. Tape the outer glove cuff over the lab

coat/sleeve to bridge the gap.

Workspace: Line the Biological Safety Cabinet (BSC) surface with plastic-backed absorbent

pads to capture micro-spills.

Phase 2: Weighing & Solubilization (Critical Risk)
Static Control: Geodin Hydrate powder is static-prone. Use an anti-static gun or polonium

strip inside the balance draft shield.

The "Wet Method":

Tare the weighing boat/vial inside the BSC.

Transfer powder gently. Do not tap the spatula on the vial rim (creates aerosols).

Immediate Solubilization: Add the solvent (e.g., DMSO) directly to the weighing vial before

removing it from the balance area if possible, or immediately cap it.

Wipe Down: Wipe the exterior of the vial with a methanol-dampened Kimwipe before

removing it from the BSC.

Phase 3: Decontamination & Doffing[4]
Solvent Deactivation: Wipe all surfaces with 10% Bleach (Sodium Hypochlorite) followed by

70% Ethanol. The bleach oxidizes the mycotoxin structure; ethanol removes the residue.

Doffing Sequence:

Inside Lab: Remove outer gloves (turn inside out).

Exit Vestibule: Remove goggles, gown, and shoe covers.

Last: Remove inner gloves and wash hands with soap and cool water (warm water opens

pores).

Visualization: Safety Logic & Workflow
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Diagram 1: Safe Handling Decision Tree
This logic flow ensures researchers strictly adhere to containment protocols based on the

physical state of the Geodin.
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Figure 1: Decision logic for selecting engineering controls and PPE based on the physical state

of Geodin Hydrate.

Emergency Response & Disposal
Spill Cleanup (Powder)

Evacuate: Clear the immediate area for 15 minutes to allow aerosols to settle.

Gear Up: Don Full-Face Respirator and double gloves.

Cover: Gently cover the spill with paper towels dampened with 10% Bleach. Do not use dry

towels (spreads dust).

Wait: Allow bleach to react for 15–20 minutes.

Collect: Scoop up debris into a hazardous waste bag. Seal and label

"CYTOTOXIC/MYCOTOXIN WASTE."

Waste Disposal[1][2][5][6][7][8][9]
Liquids: Collect in dedicated carboys labeled "Cytotoxic Chemical Waste." Do not mix with

general organic solvents.

Solids: Vials, tips, and gloves must be incinerated. Do not autoclave (heat may volatilize the

compound without destroying it).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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